Cas no 1500317-32-7 (6-chloro-3-(1-methylpiperazin-2-yl)-1H-indole)

• Product Name: 6-chloro-3-(1-methylpiperazin-2-yl)-1H-indole
• CAS No: 1500317-32-7
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• CID: 6287959
• PubChem ID: 83308038
• Update Time: 2025-10-23

6-chloro-3-(1-methylpiperazin-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-(1-methylpiperazin-2-yl)-1H-indole
• EN300-1967716
• 1500317-32-7

• Inchi： 1S/C13H16ClN3/c1-17-5-4-15-8-13(17)11-7-16-12-6-9(14)2-3-10(11)12/h2-3,6-7,13,15-16H,4-5,8H2,1H3
• InChI Key： AZYLFPYVZAVBCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2C1CNCCN1C

Computed Properties

• Exact Mass: 249.1032752g/mol
• Monoisotopic Mass: 249.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31.1Ų

Additional information on 6-chloro-3-(1-methylpiperazin-2-yl)-1H-indole

6-Chloro-3-(1-Methylpiperazin-2-Yl)-1H-Indole

6-Chloro-3-(1-methylpiperazin-2-yl)-1H-indole, also known by its CAS number 1500317-32-7, is a heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and structural versatility.

The molecular structure of 6-chloro-3-(1-methylpiperazin-2-yl)-1H-indole consists of an indole ring system, a chlorine substituent at the 6-position, and a 1-methylpiperazine group attached at the 3-position. The indole moiety is a bicyclic structure comprising a benzene ring fused with a pyrrole ring, which contributes to the compound's aromaticity and reactivity. The presence of the chlorine atom introduces electron-withdrawing effects, while the 1-methylpiperazine group adds steric bulk and potential hydrogen bonding capabilities, enhancing the compound's pharmacokinetic properties.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of kinase inhibitors, anticancer agents, and neuroprotective drugs. The substitution pattern in 6-chloro-3-(1-methylpiperazin-2-yl)-1H-indole makes it an attractive candidate for further exploration in these areas. For instance, researchers have reported that this compound exhibits potent inhibitory activity against certain protein kinases, which are key targets in cancer therapy.

In terms of synthesis, 6-chloro-3-(1-methylpiperazin-2-yl)-1H-indole can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. One common approach involves the reaction of chloroindoles with piperazine derivatives under appropriate conditions to form the desired product. The choice of synthetic method depends on factors such as reaction efficiency, yield, and the availability of starting materials.

The pharmacological properties of 6-chloro-3-(1-methylpiperazin-2-Yl)-1H-indole have been evaluated in several preclinical studies. These studies have demonstrated its ability to modulate cellular signaling pathways and inhibit enzymatic activities associated with diseases such as cancer and neurodegenerative disorders. For example, recent research has shown that this compound can effectively suppress the growth of cancer cells by targeting specific oncogenic pathways.

Beyond its therapeutic potential, indole derivatives, including 6-chloro-3-(1-methylpiperazin-Yl)-indoles, are also being explored for their applications in materials science and catalysis. Their unique electronic properties make them suitable candidates for designing novel materials with tailored functionalities.

In conclusion, 6-chloro-3-(1-MethylpiperaZin-Yl)-indolE, with its distinctive chemical structure and promising biological activities, continues to be a focal point in scientific research. As advancements in synthetic methodologies and biological screening techniques unfold, this compound holds great promise for contributing to the development of innovative therapeutic agents and materials.